Cas no 2172432-77-6 (2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methylcyclohexane-1-carboxylic acid
• CAS No: 2172432-77-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5978926
• PubChem ID: 165562529
• Update Time: 2025-09-21

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methylcyclohexane-1-carboxylic acid
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-2-methylcyclohexane-1-carboxylic acid
• 2172432-77-6
• EN300-1572502

• Inchi： 1S/C27H30N2O5/c1-26(13-7-6-12-22(26)23(30)31)28-24(32)27(14-15-27)29-25(33)34-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： OUPPTBVWOKWREY-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C)CCCCC1C(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methylcyclohexane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2172432-77-6 and Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methylcyclohexane-1-carboxylic acid

Compound with the CAS number 2172432-77-6 and the product name 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methylcyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a fluoren-9-yl moiety linked through a methoxycarbonyl group, combined with a cyclopropane ring and a methyl-substituted cyclohexane carboxylic acid moiety, suggests a high degree of specificity and functionality that makes it an intriguing candidate for further exploration.

The fluoren-9-yl substituent is particularly noteworthy, as fluorene derivatives are well-documented for their role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The presence of this group in the molecular framework of CAS No. 2172432-77-6 suggests that it may exhibit favorable pharmacokinetic properties, which are critical for the efficacy and safety of any potential therapeutic applications. Additionally, the methoxycarbonyl group serves as a protective group in peptide synthesis and can influence the reactivity and solubility of the compound, making it a versatile building block in medicinal chemistry.

The core structure of this compound includes a cyclopropane ring, which is known for its unique electronic and steric properties. Cyclopropane rings are often incorporated into drug molecules to enhance binding affinity and selectivity due to their rigid three-membered ring conformation. In CAS No. 2172432-77-6, the cyclopropane ring is linked to an amido group, which can modulate the compound's interactions with biological targets. The amido functionality is also a common motif in bioactive molecules, often serving as a hinge region or key interaction point with proteins.

The presence of a methyl-substituted cyclohexane carboxylic acid moiety further contributes to the complexity of this compound. The cyclohexane ring provides steric bulk and can influence the conformational flexibility of the molecule. The carboxylic acid group at one end of the ring can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. These interactions are essential for modulating biological activity and achieving therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of complex molecules like CAS No. 2172432-77-6 with greater accuracy. Molecular modeling studies have shown that this compound may exhibit significant binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery programs. The combination of computational predictions with experimental validation has become an integral part of modern pharmaceutical research, allowing for more efficient identification and optimization of lead compounds.

The synthesis of such intricate molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis of CAS No. 2172432-77-6 involves several key transformations, including protection-deprotection strategies, cross-coupling reactions, and ring-closing metathesis. Each step must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological testing. Advances in synthetic methodologies have made it possible to construct complex molecular architectures more efficiently than ever before, opening up new possibilities for drug development.

In recent years, there has been growing interest in developing novel therapeutics targeting specific biological pathways associated with various diseases. The unique structure of CAS No. 2172432-77-6 makes it an attractive candidate for investigating its potential role in modulating these pathways. For instance, studies have suggested that fluorene derivatives may have anti-inflammatory properties by interacting with specific signaling pathways involved in immune responses. Similarly, compounds containing cyclopropane rings have shown promise in treating neurological disorders by modulating neurotransmitter activity.

The amido group in CAS No. 2172432-77-6 could serve as a site for further derivatization to explore different pharmacological profiles. By introducing various substituents at this position, researchers can fine-tune the compound's properties to achieve desired effects while minimizing unwanted side effects. This approach is often employed in medicinal chemistry to optimize lead compounds into viable drug candidates.

Furthermore, the carboxylic acid moiety provides an opportunity for prodrug development or conjugation with other bioactive molecules. Prodrugs are designed to improve the delivery or bioavailability of active pharmaceutical ingredients (APIs) by converting into their active form under physiological conditions. Conjugation with other molecules can extend the half-life of a drug or target it specifically to certain tissues or cells.

The potential applications of CAS No. 2172432-77-6 extend beyond traditional small-molecule drugs. Its unique structure makes it suitable for exploring novel therapeutic modalities such as peptidomimetics or protein-protein interaction inhibitors. Peptidomimetics mimic the bioactivity of natural peptides but offer improved stability and pharmacokinetic properties due to their synthetic nature.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like CAS No. 2172432-77-6 will play an increasingly important role in drug discovery efforts. Their complex structures provide opportunities for designing molecules with high specificity and potency, which are essential for effective treatment strategies.

In conclusion,CAS No. 2172432-77-6 represents a significant advancement in pharmaceutical chemistry with its intricate molecular architecture featuring a fluoren-9-yl, methoxycarbonyl, cyclopropane ring,amido,and methyl-substituted cyclohexane carboxylic acid moieties。The potential applications of this compound span various therapeutic areas，making it an exciting prospect for future research。With continued exploration，it is likely that more insights will be gained into its pharmacological properties，leading to innovative treatments for patients worldwide。